Cas no 1323501-76-3 (2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide dihydrochloride)

• Product Name: 2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide dihydrochloride
• CAS No: 1323501-76-3
• MF: C₁₈H₂₆Cl₂FN₅O
• MW: 418.33634519577
• CID: 5845983
• PubChem ID: 45284368
• Update Time: 2025-05-20

2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide dihydrochloride
• 2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(4-fluorobenzyl)acetamide dihydrochloride
• F5096-0155
• 2-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide;dihydrochloride
• 2-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide dihydrochloride
• 1323501-76-3
• AKOS026685269

• Inchi： 1S/C18H24FN5O.2ClH/c1-2-23-8-7-20-18(23)24-11-9-22(10-12-24)14-17(25)21-13-15-3-5-16(19)6-4-15;;/h3-8H,2,9-14H2,1H3,(H,21,25);2*1H
• InChI Key： CMYNLOAYFGKKJZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CNC(CN1CCN(C2=NC=CN2CC)CC1)=O

Computed Properties

• Exact Mass: 417.1498440g/mol
• Monoisotopic Mass: 417.1498440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide dihydrochloride

2-4-(1-Ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1323501-76-3, known as 2-4-(1-Ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide Dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring, an imidazole moiety, and a fluorophenyl group, all of which contribute to its diverse chemical properties and potential applications.

Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the piperazine ring is substituted with an imidazole group at the 4-position. Imidazole, a five-membered aromatic heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. The presence of an ethyl group on the imidazole further enhances the compound's hydrophobicity and stability. Additionally, the fluorophenyl group attached to the acetamide moiety introduces electronic effects that can influence the compound's reactivity and bioavailability.

The dihydrochloride salt form of this compound suggests that it exists as a zwitterion in its crystalline state. This form is often preferred in pharmaceutical applications due to its improved solubility and stability compared to the free base. Recent studies have highlighted the importance of salt selection in drug development, particularly in optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and acid-base neutralization. The synthesis begins with the preparation of the piperazine derivative, followed by the introduction of the imidazole group through a coupling reaction. The final step involves the formation of the acetamide linkage and subsequent protonation to yield the dihydrochloride salt.

Recent research has focused on evaluating the bioactivity of this compound. In vitro studies have demonstrated its potential as a modulator of various biological targets, including enzymes and receptors. For instance, preliminary data suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for further exploration in oncology research.

In terms of applications, this compound holds potential in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Its unique combination of structural features allows it to interact with multiple biological pathways simultaneously, thereby offering a broader therapeutic index compared to single-target agents.

Furthermore, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of this compound using molecular modeling techniques. These predictions suggest that it may exhibit favorable absorption characteristics due to its balanced hydrophilicity/hydrophobicity ratio. However, experimental validation is required to confirm these theoretical findings.

In conclusion, 2-4-(1-Ethyl-1H-imidazol-2-yl)piperazin-1-yl-N-(4-fluorophenyl)methylacetamide Dihydrochloride represents a cutting-edge chemical entity with significant potential in both academic research and industrial applications. As ongoing studies continue to unravel its full spectrum of biological activities and therapeutic potentials, this compound stands at the forefront of modern drug discovery efforts.